![molecular formula C12H14N2O B2767601 3-[2,5-dimethyl-1-(prop-2-en-1-yl)-1H-pyrrol-3-yl]-3-oxopropanenitrile CAS No. 568551-63-3](/img/structure/B2767601.png)
3-[2,5-dimethyl-1-(prop-2-en-1-yl)-1H-pyrrol-3-yl]-3-oxopropanenitrile
Description
3-[2,5-Dimethyl-1-(prop-2-en-1-yl)-1H-pyrrol-3-yl]-3-oxopropanenitrile, commonly referred to as DMOP, is a chemical compound with a wide range of applications in the field of synthetic organic chemistry. It has been used in a variety of research applications, including the synthesis of pharmaceuticals, agrochemicals, and natural products. DMOP has been found to be a versatile reagent for the synthesis of various organic compounds, and has been used in a variety of different reactions.
Scientific Research Applications
Antioxidant Activity
Chalcones, such as Compound 3, possess α,β-unsaturated ketones, which contribute to their antioxidant properties . These compounds scavenge free radicals, protecting cells from oxidative damage. Researchers investigate their potential in preventing age-related diseases and promoting overall health.
Antibacterial Properties
Chalcones exhibit antibacterial activity . Compound 3 could be explored as a novel antibacterial agent, potentially targeting drug-resistant bacteria. Its mechanism of action and efficacy against specific pathogens warrant further investigation.
Antidepressant Potential
Chalcones have been associated with antidepressant effects . Compound 3 might modulate neurotransmitter systems or neuroinflammation pathways. Researchers could explore its impact on mood disorders and neuronal health.
Antihypertensive Effects
Compounds containing α,β-unsaturated ketones, like chalcones, may influence blood pressure regulation . Investigating Compound 3’s vasodilatory properties and its impact on hypertension could be valuable.
Anti-Inflammatory Activity
Chalcones are known for their anti-inflammatory effects . Compound 3 might inhibit pro-inflammatory cytokines or enzymes. Researchers could explore its potential in managing inflammatory conditions.
Flavonoid Biosynthesis Intermediates
Chalcones serve as intermediates in flavonoid biosynthesis . Understanding how Compound 3 contributes to the formation of flavonoids—bioactive compounds found in plants—can shed light on its broader biological roles.
If you’d like more detailed information on any specific application, feel free to ask
properties
IUPAC Name |
3-(2,5-dimethyl-1-prop-2-enylpyrrol-3-yl)-3-oxopropanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-4-7-14-9(2)8-11(10(14)3)12(15)5-6-13/h4,8H,1,5,7H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABRVXHBXMCUTDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CC=C)C)C(=O)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2,5-dimethyl-1-(prop-2-en-1-yl)-1H-pyrrol-3-yl]-3-oxopropanenitrile | |
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